Cas no 2886-52-4 (1-(2-hydroxy-4-methylphenyl)propan-1-one)

• Product Name: 1-(2-hydroxy-4-methylphenyl)propan-1-one
• CAS No: 2886-52-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1437451
• PubChem ID: 3507166
• Update Time: 2025-10-29

1-(2-hydroxy-4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-hydroxy-4-methylphenyl)-
• 1-(2-hydroxy-4-methylphenyl)propan-1-one
• AKOS000112443
• 1-(2-hydroxy-4-methylphenyl)-1-propanone
• 2886-52-4
• G48179
• Z1513595149
• CS-0238000
• SCHEMBL9639259
• CAA88652
• EN300-188869

• Inchi： 1S/C10H12O2/c1-3-9(11)8-5-4-7(2)6-10(8)12/h4-6,12H,3H2,1-2H3
• InChI Key： PDHADLNZFCPLIV-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(CC)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-hydroxy-4-methylphenyl)propan-1-one

Comprehensive Guide to 1-(2-hydroxy-4-methylphenyl)propan-1-one (CAS No. 2886-52-4): Properties, Applications, and Market Insights

1-(2-hydroxy-4-methylphenyl)propan-1-one (CAS No. 2886-52-4) is a specialized organic compound with growing industrial and research significance. This hydroxy-methylphenyl propanone derivative belongs to the aromatic ketone family and exhibits unique chemical properties that make it valuable across multiple sectors. As demand for fine chemicals and specialty intermediates increases, understanding this compound's characteristics becomes essential for manufacturers, researchers, and formulators.

The molecular structure of 1-(2-hydroxy-4-methylphenyl)propan-1-one features both a hydroxyl group and a methyl substitution on the aromatic ring, combined with a propanone side chain. This configuration contributes to its moderate polarity and reactivity profile, making it suitable for various synthetic applications. Recent studies highlight its potential as a photoinitiator precursor in polymer chemistry and as a building block for more complex molecular architectures.

In the pharmaceutical sector, derivatives of 2886-52-4 have shown promise in drug development pipelines. The compound's structural features allow for easy modification, enabling medicinal chemists to explore novel bioactive molecules. Current research focuses on its potential as a scaffold for anti-inflammatory agents, aligning with the growing market demand for new therapeutic options in this category.

The fragrance and flavor industry utilizes 1-(2-hydroxy-4-methylphenyl)propan-1-one as a precursor for aromatic compounds. Its ability to undergo various condensation and oxidation reactions makes it valuable for creating specialty aroma chemicals. With consumers increasingly preferring natural-identical fragrances, this compound's role in synthetic aroma production has gained attention.

From a sustainability perspective, manufacturers are developing greener synthesis routes for CAS 2886-52-4. Recent advancements include catalytic processes that reduce energy consumption and minimize waste generation. These innovations respond to the chemical industry's push toward environmentally friendly production methods, a topic of significant interest among researchers and investors.

Quality specifications for 1-(2-hydroxy-4-methylphenyl)propan-1-one typically include purity levels exceeding 98%, with strict control over impurity profiles. Analytical techniques like HPLC and GC-MS are commonly employed for quality verification. The compound's stability under normal storage conditions makes it suitable for global distribution, though protection from prolonged light exposure is recommended.

Market analysis indicates steady growth for hydroxy-methylphenyl ketone derivatives, driven by expanding applications in advanced materials and life sciences. Regional production hubs have emerged in Asia and Europe, with supply chains adapting to meet both bulk chemical and research-grade demands. Pricing trends reflect the compound's position as a specialty intermediate rather than a commodity chemical.

Researchers frequently inquire about the spectroscopic properties of 2886-52-4, particularly its UV-Vis absorption characteristics. The compound exhibits distinct spectral features that make it useful in photochemical applications. Recent publications have explored its behavior under various excitation wavelengths, contributing to the development of light-responsive materials.

Safety considerations for handling 1-(2-hydroxy-4-methylphenyl)propan-1-one follow standard laboratory protocols. While not classified as highly hazardous, appropriate personal protective equipment is recommended during manipulation. The compound's material safety data sheet provides detailed guidance on storage, handling, and disposal procedures.

Future applications of CAS 2886-52-4 may include advanced polymer systems and functional materials. Ongoing research explores its potential in smart coatings and stimuli-responsive systems, areas experiencing rapid technological advancement. As synthetic methodologies evolve, the compound's versatility continues to attract attention from materials scientists and process chemists alike.

For purchasers and researchers, understanding the technical specifications of 1-(2-hydroxy-4-methylphenyl)propan-1-one is crucial when selecting suppliers. Key parameters include isomeric purity, residual solvent levels, and batch-to-batch consistency. Reputable manufacturers provide comprehensive analytical documentation to support quality claims.

The synthesis of 2886-52-4 typically involves Friedel-Crafts acylation followed by selective reduction steps. Process optimization has led to improved yields and selectivity, addressing previous challenges in large-scale production. These advancements have made the compound more accessible for industrial applications while maintaining competitive pricing.

In academic settings, 1-(2-hydroxy-4-methylphenyl)propan-1-one serves as an interesting subject for organic chemistry education. Its synthesis and transformation demonstrate important reaction mechanisms and purification techniques. Several university laboratories have incorporated this compound into their advanced organic synthesis curricula.

Looking ahead, the development of new derivatives based on the hydroxy-methylphenyl propanone core structure appears promising. Computational chemistry approaches are being employed to predict structure-activity relationships and identify potential high-value applications. This interdisciplinary approach combines molecular modeling with experimental validation to expand the compound's utility.

For those working with CAS 2886-52-4, staying informed about regulatory updates and technical advancements is essential. Professional networks and scientific literature provide valuable resources for tracking the compound's evolving applications and market dynamics. As research continues to uncover new possibilities, 1-(2-hydroxy-4-methylphenyl)propan-1-one maintains its position as a compound of significant interest in specialty chemistry.